ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(3-amino-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C6H10N4O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3,(H2,7,9)
• InChI Key: ZBTDJZDIEQXLQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC(=N1)N
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• CAS RN: 895571-94-5

Description

The compound “ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate” contains an ethyl acetate group and a 1H-1,2,4-triazole group. The 1H-1,2,4-triazole is a type of triazole, which is a class of five-membered ring compounds with three nitrogen atoms in the ring. They are known for their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would include an ethyl acetate group attached to the 2-position of a 1H-1,2,4-triazole ring. The 3-position of the triazole ring would have an amino group.

Chemical Reactions Analysis

Triazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon between the nitrogens.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, triazoles are generally stable compounds. They are often soluble in polar solvents due to their nitrogen atoms, which can participate in hydrogen bonding.

Scientific Research Applications

Anticancer Applications

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Antimicrobial Applications

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Analgesic and Anti-inflammatory Applications

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Antiviral Applications

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Industrial Applications

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Inhibition of Mitochondrial and Chloroplast Function

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Herbicide and Cotton Defoliant

. This suggests potential agricultural applications for ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate.

Material Chemistry

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Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some triazole compounds are used as inhibitors of certain enzymes.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. Some triazoles are known to be toxic, while others are used in medicinal chemistry.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Triazoles are a focus of research in various fields, including medicinal chemistry, due to their wide range of biological activities.

Synthesis routes and methods

Procedure details

61.1 To a stirred mixture of 2.8 g 3-amino-1,2,4-triazole in 50 ml DMF, 1.57 g NaH were slowly added at 0° C. under an argon atmosphere. After 1 hr stirring at 0° C., 3.31 ml ethyliodoacetate were added. The reaction mixture was stirred at r.t. over night. The mixture was diluted with water and extracted with EtOAc and CH2Cl2/MeOH 9:1. The organic phase was dried (MgSO4), filtered and concentrated. The crude product was purified by chromatography on silica, using a gradient from CH2Cl2 to CH2Cl2/MeOH 9:1 and then crystallization from cyclohexane/EtOAc to give 750 mg (3-amino-[1,2,4]triazol-1-yl)-acetic acid ethyl ester as a white solid.